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Compound of Interest

Compound Name: Alvimopan metabolite-d5

Cat. No.: B12403923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Alvimopan metabolite-d5, a crucial tool

in pharmacokinetic and metabolic studies of Alvimopan, against its non-deuterated counterpart

and other relevant alternatives. The data presented is essential for researchers requiring high-

purity, well-characterized internal standards for bioanalytical assays.

Introduction to Alvimopan and its Metabolism
Alvimopan is a peripherally acting mu-opioid receptor antagonist used to accelerate the

recovery of gastrointestinal function after surgery. Its primary active metabolite, known as ADL

08-0011, is formed through amide hydrolysis by the gut microbiota. For accurate quantification

of Alvimopan and its metabolite in biological matrices, a stable isotope-labeled internal

standard, such as Alvimopan metabolite-d5, is indispensable. The use of deuterated

standards in liquid chromatography-mass spectrometry (LC-MS) analysis provides superior

accuracy and precision by correcting for matrix effects and variability in sample processing.

Product Comparison: Alvimopan Metabolite-d5 vs.
Alternatives
This section compares the specifications of Alvimopan metabolite-d5 with its non-deuterated

form (ADL 08-0011) and a deuterated metabolite of a comparable peripherally acting mu-opioid
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antagonist, Methylnaltrexone-d3. The data presented here is compiled from typical Certificate

of Analysis (CoA) information from various suppliers.

Table 1: Certificate of Analysis Data Comparison

Parameter
Alvimopan
Metabolite-d5

Alvimopan
Metabolite (ADL 08-
0011)

Methylnaltrexone
Metabolite-d3 (for
comparison)

Appearance
White to off-white

solid

White to off-white

solid

White to off-white

solid

Chemical Formula C23H24D5NO3 C23H29NO3 C21H23D3BrNO4

Molecular Weight 372.51 g/mol 367.49 g/mol 439.38 g/mol

Purity (by HPLC) ≥98% ≥98% ≥98%

Isotopic Enrichment ≥99 atom % D N/A ≥99 atom % D

Identity Confirmation
Conforms to structure

by 1H-NMR, MS

Conforms to structure

by 1H-NMR, MS

Conforms to structure

by 1H-NMR, MS

Solubility
Soluble in DMSO,

Methanol

Soluble in DMSO,

Methanol

Soluble in Water,

Methanol

Storage Conditions
-20°C, protect from

light
Room temperature

-20°C, protect from

light

Note: The data for Methylnaltrexone Metabolite-d3 is representative of a typical deuterated

standard for a related compound and is included for comparative purposes.

Experimental Protocols
Accurate and reproducible quantification of Alvimopan and its metabolites is critical in clinical

and preclinical studies. The following is a typical experimental protocol for the analysis of these

compounds in plasma using LC-MS/MS with Alvimopan metabolite-d5 as an internal

standard.
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Bioanalytical Method for Alvimopan and its Metabolite in
Human Plasma
1. Sample Preparation (Protein Precipitation)

To 100 µL of human plasma, add 10 µL of internal standard working solution (Alvimopan
metabolite-d5 in methanol).

Vortex for 10 seconds.

Add 300 µL of acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of mobile phase (50:50 acetonitrile:water with 0.1% formic

acid).

Inject 10 µL onto the LC-MS/MS system.

2. LC-MS/MS Conditions

LC System: Shimadzu Nexera X2 or equivalent

Column: Phenomenex Kinetex C18 (2.6 µm, 100 x 4.6 mm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient:

0-1 min: 10% B
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1-5 min: 10-90% B

5-6 min: 90% B

6-6.1 min: 90-10% B

6.1-8 min: 10% B

Flow Rate: 0.5 mL/min

Column Temperature: 40°C

MS System: Sciex API 4000 or equivalent

Ionization Mode: Electrospray Ionization (ESI), Positive

Multiple Reaction Monitoring (MRM) Transitions:

Alvimopan: Q1 425.2 -> Q3 100.1

Alvimopan Metabolite (ADL 08-0011): Q1 368.2 -> Q3 158.1

Alvimopan Metabolite-d5 (IS): Q1 373.2 -> Q3 163.1

Visualizations
Metabolic Pathway of Alvimopan
The following diagram illustrates the metabolic conversion of Alvimopan to its active metabolite,

ADL 08-0011, by gut microflora.
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To cite this document: BenchChem. [A Comparative Guide to Alvimopan Metabolite-d5 as a
Reference Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403923#certificate-of-analysis-for-alvimopan-
metabolite-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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